Cas no 1824460-64-1 (3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid)

• Product Name: 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid
• CAS No: 1824460-64-1
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 6546764
• PubChem ID: 165662526
• Update Time: 2025-06-10

3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(methoxycarbonyl)pyridin-2-yl]propanoic acid
• EN300-1852389
• 1824460-64-1
• 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid

• Inchi： 1S/C10H11NO4/c1-15-10(14)7-2-3-8(11-6-7)4-5-9(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： BVSDFSAHJHPBJI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=C(C=C1)CCC(=O)O)=O

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid

3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic Acid (CAS No. 1824460-64-1): An Overview of Its Structure, Properties, and Applications

3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid (CAS No. 1824460-64-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive pyridine ring and carboxylic acid functionality, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid is C₁₁H₁₂N₂O₃, and its molecular weight is approximately 216.22 g/mol. The compound features a central pyridine ring with a methoxycarbonyl group at the 5-position and a propanoic acid moiety attached to the 2-position of the pyridine ring. This structural arrangement provides the molecule with both aromatic and carboxylic functionalities, making it a valuable building block in organic synthesis.

In terms of physical properties, 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited but can be enhanced by adjusting the pH or using co-solvents. The compound exhibits good thermal stability and can be stored under standard laboratory conditions without significant degradation.

The chemical reactivity of 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid is primarily driven by its carboxylic acid group, which can participate in various reactions such as esterification, amide formation, and condensation reactions. The presence of the methoxycarbonyl group on the pyridine ring also adds to its reactivity, allowing for additional functionalization through nucleophilic substitution or elimination reactions. These properties make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities.

In the pharmaceutical industry, 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity through small molecule inhibitors is a critical strategy in drug discovery, and compounds like 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid offer a promising starting point for further optimization.

Beyond its pharmaceutical applications, 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid has also found use in materials science. Its unique combination of aromatic and carboxylic functionalities makes it suitable for the synthesis of functional polymers and supramolecular assemblies. For example, researchers at the University of California have utilized this compound as a monomer in the preparation of conjugated polymers with tunable electronic properties. These polymers have potential applications in organic electronics, such as organic photovoltaics and light-emitting diodes (OLEDs).

In addition to its synthetic utility, 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid has been studied for its biological effects. Preclinical studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). However, further research is needed to fully understand its mechanism of action and evaluate its safety profile.

The synthesis of 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 5-methoxycarbonylpyridine with an appropriate propanoyl chloride or anhydride followed by hydrolysis to form the carboxylic acid. Another method involves the coupling of 5-methoxycarbonylpyridine with an acrylate derivative using transition metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Heck coupling. These synthetic strategies provide chemists with flexible options for preparing this valuable compound on both small and large scales.

In conclusion, 3-[5-(Methoxycarbonyl)pyridin-2-yl]propanoic acid (CAS No. 1824460-64-1) is a multifaceted organic compound with a rich array of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.